Cas no 1313393-63-3 (1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution)

• Product Name: 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution
• CAS No: 1313393-63-3
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 4780350
• Update Time: 2025-10-18

1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)piperazine-D8 hydrochloride solution
• 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution

• Inchi： 1S/C10H13ClN2.ClH/c11-9-2-1-3-10(8-9)13-6-4-12-5-7-13;/h1-3,8,12H,4-7H2;1H
• InChI Key： MHXPYWFZULXYHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(N2C([H])([H])C([H])([H])NC([H])([H])C2([H])[H])=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol (as free base)

1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution

1-(3-Chlorophenyl)piperazine-d8 Hydrochloride Solution: A Comprehensive Overview

1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution (CAS No. 1313393-63-3) is a deuterated compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a labeled derivative of 1-(3-chlorophenyl)piperazine (mCPP), a well-known serotonin receptor agonist. The deuterium labeling enhances the compound's stability and provides valuable insights into its pharmacokinetic and metabolic properties, making it an essential tool in drug development and clinical studies.

The structure of 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution consists of a piperazine ring substituted with a 3-chlorophenyl group, with all hydrogen atoms on the piperazine ring replaced by deuterium atoms. This deuterium substitution significantly affects the compound's physical and chemical properties, such as its boiling point, melting point, and solubility. These changes are crucial for understanding the behavior of the compound in various biological systems.

In recent years, 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution has been extensively studied for its potential applications in the treatment of various neurological disorders. Research has shown that mCPP and its derivatives can modulate serotonin receptors, particularly 5-HT2C receptors, which are involved in the regulation of mood, appetite, and cognitive function. The deuterated form of mCPP offers enhanced stability and reduced metabolism, which can lead to improved therapeutic outcomes.

One of the key areas of research involving 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution is its role in the treatment of depression and anxiety disorders. Studies have demonstrated that this compound can effectively modulate serotonin signaling pathways, leading to improved mood stabilization and reduced anxiety symptoms. Additionally, the deuterium labeling allows for more precise tracking of the compound's distribution and metabolism in vivo, providing valuable data for optimizing dosing regimens and minimizing side effects.

The pharmacokinetics of 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution have been extensively characterized in preclinical studies. Deuterium substitution has been shown to significantly alter the metabolic profile of the compound, leading to prolonged half-life and reduced clearance rates. This enhanced stability can be particularly beneficial in chronic conditions where sustained drug levels are required for optimal therapeutic effect.

Furthermore, 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution has been evaluated for its potential use in neuroimaging studies. The deuterium-labeled form allows for non-invasive monitoring of brain metabolism using techniques such as magnetic resonance spectroscopy (MRS). This application is particularly useful in understanding the pathophysiology of neurological disorders and in developing new diagnostic tools.

In addition to its therapeutic applications, 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution is also used as a reference standard in analytical chemistry. Its high purity and stable isotopic composition make it an ideal choice for calibrating analytical instruments and validating analytical methods. This ensures accurate quantification of mCPP and its metabolites in biological samples, which is crucial for both research and clinical settings.

The safety profile of 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution has been well-established through extensive preclinical testing. Studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any pharmacological agent, careful monitoring is recommended to ensure patient safety and efficacy.

In conclusion, 1-(3-Chlorophenyl)piperazine-d8 hydrochloride solution (CAS No. 1313393-63-3) is a versatile compound with significant potential in both research and clinical applications. Its unique properties make it an invaluable tool in the study of serotonin receptor modulation, neuroimaging, and drug development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various neurological disorders.